![molecular formula C15H15N3O2S B2598175 N-(1,3-Benzothiazol-2-yl)-1-prop-2-enoylpyrrolidine-2-carboxamide CAS No. 2103645-58-3](/img/structure/B2598175.png)
N-(1,3-Benzothiazol-2-yl)-1-prop-2-enoylpyrrolidine-2-carboxamide
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Description
Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring . They are found in various marine and terrestrial natural compounds and are used in a wide variety of applications . They have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, anti-inflammatory activities .
Synthesis Analysis
The synthesis of benzothiazole compounds often involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides . For example, a series of N’-(1,3-benzothiazol-2-yl)-arylamide derivatives were synthesized using hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions .Molecular Structure Analysis
The molecular structure of benzothiazole compounds can be determined using techniques such as single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations . These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of intermolecular interactions present .Physical and Chemical Properties Analysis
The physical and chemical properties of a benzothiazole compound can depend on its specific structure. For example, the compound N’-(1,3-Benzothiazol-2-yl)formic hydrazide has a linear formula of C8H7N3OS .Mechanism of Action
The mechanism of action of benzothiazole compounds can vary depending on their structure and the biological activity they exhibit. For example, some benzothiazole derivatives have been found to exhibit antibacterial activity, potentially due to their ability to interfere with bacterial cell wall synthesis .
Future Directions
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-1-prop-2-enoylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-2-13(19)18-9-5-7-11(18)14(20)17-15-16-10-6-3-4-8-12(10)21-15/h2-4,6,8,11H,1,5,7,9H2,(H,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKRUFXKSZILVIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCCC1C(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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